![molecular formula C18H19N3O2 B2560353 N-(2,6-dimethylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide CAS No. 1248547-33-2](/img/structure/B2560353.png)
N-(2,6-dimethylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide
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Overview
Description
N-(2,6-dimethylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide, also known as DMXAA, is a synthetic compound that has been studied for its potential use in cancer treatment. DMXAA was first synthesized in the 1980s by researchers at the University of Auckland in New Zealand. Since then, it has been the subject of numerous scientific studies to investigate its mechanism of action and potential therapeutic applications.
Mechanism of Action
N-(2,6-dimethylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide activates the immune system by stimulating the production of cytokines, which are signaling molecules that help to recruit immune cells to the site of a tumor. This compound also disrupts the blood supply to tumors by causing the blood vessels that supply the tumor to collapse, leading to the death of the tumor cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. These include the activation of immune cells, the disruption of tumor blood vessels, and the induction of cell death in cancer cells. This compound has also been shown to have anti-inflammatory effects, which may contribute to its anti-cancer activity.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(2,6-dimethylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide as an experimental tool is its specificity for cancer cells. This compound has been shown to have little to no toxicity in normal cells, making it a promising candidate for cancer therapy. However, this compound has also been shown to have limited efficacy in some cancer types, and its mechanism of action is not fully understood.
Future Directions
There are several areas of research that could be pursued to further understand the potential of N-(2,6-dimethylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide as an anti-cancer agent. These include:
1. Investigating the mechanism of action of this compound in more detail to identify new targets for cancer therapy.
2. Developing new synthetic methods for this compound to improve its yield and purity.
3. Conducting clinical trials to determine the safety and efficacy of this compound in humans.
4. Exploring the use of this compound in combination with other anti-cancer agents to enhance its therapeutic potential.
5. Developing new formulations of this compound to improve its pharmacokinetic properties and increase its bioavailability.
Conclusion:
This compound is a promising compound that has shown potential as an anti-cancer agent in preclinical studies. Its mechanism of action involves the activation of the immune system and the disruption of tumor blood vessels. While this compound has limitations in terms of its efficacy and mechanism of action, there are several areas of research that could be pursued to further understand its potential as a cancer therapy.
Synthesis Methods
The synthesis of N-(2,6-dimethylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide involves several steps, including the reaction of 2,6-dimethylaniline with ethyl chloroacetate to form N-(2,6-dimethylphenyl)glycine ethyl ester. This intermediate is then reacted with 2-amino-3-chloroquinoxaline to form the final product, this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
N-(2,6-dimethylphenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide has been extensively studied for its potential use as an anti-cancer agent. In preclinical studies, this compound has been shown to have anti-tumor activity in a variety of cancer types, including lung, colon, and breast cancer. This compound works by activating the immune system to attack cancer cells, and by disrupting the blood supply to tumors.
properties
IUPAC Name |
N-(2,6-dimethylphenyl)-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O2/c1-11-6-5-7-12(2)17(11)21-16(22)10-15-18(23)20-14-9-4-3-8-13(14)19-15/h3-9,15,19H,10H2,1-2H3,(H,20,23)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFILCLOJKXFVBR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CC2C(=O)NC3=CC=CC=C3N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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